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Compound of Interest

Compound Name: 11-Amino-1-undecanethiol

Cat. No.: B1244797 Get Quote

11-Amino-1-undecanethiol is a versatile bifunctional molecule extensively utilized in the

functionalization of nanoparticles, particularly gold nanoparticles (AuNPs). Its utility stems from

the presence of a terminal thiol (-SH) group, which forms a strong covalent bond with gold

surfaces, and a terminal amino (-NH2) group, which serves as a reactive site for further

chemical modifications.[1] This dual functionality makes it an ideal linker for a variety of

biomedical and research applications.

Key Applications:

Biosensors: The primary amino group on the surface of 11-Amino-1-undecanethiol-
functionalized nanoparticles provides a convenient attachment point for biorecognition

molecules such as antibodies, enzymes, or nucleic acids.[1][2] This enables the

development of highly sensitive and specific biosensors for the detection of various

biomolecules.[1] The self-assembled monolayers (SAMs) created by this molecule on gold

electrodes can be used as model systems to study electron transfer and molecular

recognition phenomena.[1][3]

Drug Delivery: Nanoparticles functionalized with 11-Amino-1-undecanethiol can be used as

carriers for drug delivery. Therapeutic agents can be conjugated to the amino groups on the

nanoparticle surface.[1][4] This approach can enhance the delivery of drugs across cellular

membranes.[1] The functionalized nanoparticles can be designed to target specific cells or

tissues, thereby increasing the efficacy of the drug and reducing systemic side effects.[5]
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Gene Delivery: The cationic nature of the amino group at physiological pH allows for the

electrostatic interaction with negatively charged DNA or RNA.[6][7] This property is

harnessed in gene delivery systems where the functionalized nanoparticles can bind to

genetic material and facilitate its transfection into cells.[6]

Antimicrobial Applications: 11-Amino-1-undecanethiol has been shown to interact with

bacterial membranes, potentially leading to membrane disruption and bactericidal effects.[1]

This makes it a candidate for the development of antimicrobial coatings on surfaces or for

incorporation into antimicrobial formulations.

Surface Modification: The formation of self-assembled monolayers (SAMs) of 11-Amino-1-
undecanethiol on gold surfaces allows for the precise control of surface properties.[1][8]

These SAMs can be used to create surfaces with specific chemical functionalities, which is

valuable in a wide range of fields from materials science to biomedical engineering.[1]

Quantitative Data Summary
The following table summarizes key quantitative parameters from a study on the preparation of

11-Amino-1-undecanethiol modified gold nanoparticles for gene delivery.

Parameter Value Reference

Concentration of HAuCl4 2.40 mM [6]

Concentration of 11-Amino-1-

undecanethiol
3.65 mM [6]

Concentration of NaBH4 5.28 µM [6]

HAuCl4 to thiol molar ratio Approximately 1:1.5 [6]

Experimental Protocols
Protocol 1: Preparation of 11-Amino-1-undecanethiol
Functionalized Gold Nanoparticles
This protocol describes the synthesis of cationic gold nanoparticles modified with 11-Amino-1-
undecanethiol via the reduction of HAuCl4 in the presence of the thiol.[6]
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Materials:

Hydrogen tetrachloroaurate(III) (HAuCl4)

11-Amino-1-undecanethiol hydrochloride

Sodium borohydride (NaBH4)

Ultrapure water

Ethanol

Procedure:

Preparation of Stock Solutions:

Prepare a 2.40 mM aqueous solution of HAuCl4.

Prepare a 3.65 mM aqueous solution of 11-Amino-1-undecanethiol.

Prepare a fresh 5.28 µM aqueous solution of NaBH4 immediately before use.

Nanoparticle Synthesis:

In a clean glass vial, mix the HAuCl4 solution and the 11-Amino-1-undecanethiol
solution.

While vigorously stirring the mixture, rapidly inject the freshly prepared NaBH4 solution.

Continue stirring the reaction mixture for at least 3 hours at room temperature, protected

from light.

Purification:

The resulting nanoparticle suspension can be purified by centrifugation to remove excess

reagents. The centrifugation speed and time will depend on the size of the nanoparticles

formed.
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After centrifugation, carefully remove the supernatant and resuspend the nanoparticle

pellet in a suitable buffer, such as phosphate-buffered saline (PBS) at pH 7.4.

Repeat the centrifugation and resuspension steps at least two more times.

Characterization:

The formation and size of the gold nanoparticles can be confirmed using UV-Vis

spectroscopy by observing the surface plasmon resonance peak.

The size and morphology of the functionalized nanoparticles can be further characterized

by Transmission Electron Microscopy (TEM).

The surface charge of the nanoparticles can be determined using a Zetasizer to confirm

the presence of the cationic amino groups.
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Caption: Workflow for the synthesis and characterization of 11-Amino-1-undecanethiol
functionalized gold nanoparticles.
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Caption: Logical relationship of the components of a functionalized nanoparticle and its

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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